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Compound of Interest

Compound Name: Diammonium EDTA

Cat. No.: B1586234 Get Quote

This technical guide provides a comprehensive overview of the physical and chemical

properties of diammonium ethylenediaminetetraacetic acid (EDTA) solution. It is intended for

researchers, scientists, and professionals in drug development and other relevant industries

who utilize this chelating agent in their work.

Introduction
Diammonium EDTA is the diammonium salt of ethylenediaminetetraacetic acid. It is a versatile

chelating agent widely used in various industrial and scientific applications.[1] As an aqueous

solution, it is particularly effective in controlling metal ions over a broad pH range by forming

stable, water-soluble complexes.[2][3] Its applications span from industrial cleaning and scale

removal to roles in polymerization and agriculture.[4][5][6]

Physical and Chemical Properties
Diammonium EDTA solution is typically a clear liquid, ranging from colorless to a light straw

color.[2][4][6] While it is most commonly supplied as an aqueous solution, diammonium EDTA
also exists in a solid, crystalline, or powdered form which is soluble in water.[7][8]

The following table summarizes the key quantitative physical and chemical properties of

diammonium EDTA.
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Property Value Source(s)

Physical State Liquid (aqueous solution) [2][4][9]

Appearance
Clear, colorless to light straw-

colored liquid
[2][4][6]

Molecular Weight ~326.30 g/mol [6][7][9]

pH (1 wt% solution) 4.6 – 5.3 [2][4]

Assay (Concentration)
Typically ~40% in aqueous

solution
[4][6]

Specific Gravity ~1.20 [6]

Solubility in Water Miscible [7]

Decomposition Temp. 218 °C (solid form) [10]

Experimental Protocols
The following are generalized methodologies for determining the key physical and chemical

properties of a chemical solution like diammonium EDTA.

Objective: To qualitatively describe the physical form and visual characteristics of the

sample.

Apparatus: Clear glass vial or beaker, adequate lighting.

Procedure:

1. Place a representative sample of the diammonium EDTA solution into a clean, clear

glass container.

2. Observe the sample against a white and black background to accurately determine its

color and clarity.

3. Note the physical state (e.g., liquid, presence of any suspended solids).
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4. Record observations, describing the color (e.g., colorless, light straw), clarity (e.g., clear,

hazy), and physical form.

Objective: To determine the acidity or alkalinity of the solution.

Apparatus: Calibrated pH meter with an electrode, beakers, deionized water, standard buffer

solutions (e.g., pH 4, 7, 10).

Procedure:

1. Calibrate the pH meter according to the manufacturer's instructions using standard buffer

solutions.

2. Prepare a 1 wt% aqueous solution of the diammonium EDTA sample by accurately

weighing the sample and dissolving it in a known volume of deionized water.

3. Immerse the pH electrode in the prepared solution, ensuring the bulb is fully covered.

4. Allow the reading to stabilize and record the pH value.

5. Clean the electrode with deionized water between measurements.

Objective: To measure the density of the solution relative to the density of water.

Apparatus: Pycnometer or hydrometer, calibrated analytical balance, temperature-controlled

water bath.

Procedure:

1. Ensure the pycnometer is clean and dry, and determine its empty weight.

2. Fill the pycnometer with deionized water and place it in a water bath at a specific

temperature (e.g., 25°C) until thermal equilibrium is reached. Weigh the pycnometer filled

with water.

3. Empty and dry the pycnometer, then fill it with the diammonium EDTA solution.
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4. Return the filled pycnometer to the water bath to reach the same temperature. Weigh the

pycnometer filled with the sample solution.

5. Calculate the specific gravity by dividing the weight of the sample solution by the weight of

the water.

Visualizations
The following diagrams illustrate key conceptual and procedural aspects related to

diammonium EDTA.
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Workflow for chemical characterization.
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Chelation of a Metal Ion by EDTA
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Chelation of a metal ion by EDTA.

Applications
Diammonium EDTA solution is a versatile chelating agent employed in a variety of fields:

Scale Removal: It is highly effective in removing calcium and other types of scale from

boilers, heat exchangers, and other industrial equipment.[2][4][5]

Industrial Cleaning: Used in cleaning products to soften water and enhance cleaning

performance by sequestering metal ions.[1][4]

Polymerization: Acts as a stabilizer in polymerization processes.[5]

Agriculture: Utilized to provide micronutrients to plants in a more bioavailable form.[1][6]

Safety and Handling
While generally stable, diammonium EDTA is considered a hazardous substance.[7] It can be

harmful if inhaled, causing potential damage to the respiratory tract through prolonged or

repeated exposure.[11] It may also cause eye irritation.[7] Appropriate personal protective
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equipment, including gloves and safety glasses, should be worn when handling this chemical.

[7] Store in a well-ventilated area in its original, unopened container and avoid contact with

incompatible materials such as zinc, aluminum, copper, and carbon steel.[11]

Conclusion
Diammonium EDTA solution is a key chemical with well-defined physical and chemical

properties. Its appearance as a clear, colorless to light straw-colored liquid and its physical

state as an aqueous solution are fundamental to its application. Understanding its properties,

handling requirements, and the methodologies for their verification is crucial for its safe and

effective use in research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Diammonium EDTA
Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1586234#diammonium-edta-solution-appearance-
and-physical-state]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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